Cas no 2227708-74-7 ((1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2227708-74-7
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5807559
• PubChem ID: 165781074
• Update Time: 2025-05-20

(1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• 2227708-74-7
• EN300-1757743

• Inchi： 1S/C10H13FO2/c1-6-4-8(11)10(7(2)12)9(5-6)13-3/h4-5,7,12H,1-3H3/t7-/m0/s1
• InChI Key： KKVWRLASPYRKDE-ZETCQYMHSA-N
• SMILES： FC1=CC(C)=CC(=C1[C@H](C)O)OC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol

Compound Introduction: (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227708-74-7)

The compound (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol, identified by its CAS number 2227708-74-7, represents a significant molecule in the realm of pharmaceutical chemistry. This chiral alcohol, featuring a fluoro-substituted aromatic ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both a fluoro group and a methoxy group on the benzene ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on the development of molecules with specific stereochemical configurations, as these can greatly influence the efficacy and selectivity of drugs. The enantiomerically pure form of this compound, specifically the (1S)-isomer, is of particular interest. This stereochemistry is often critical for achieving optimal pharmacological effects while minimizing adverse reactions. The synthesis of such compounds requires precise methodologies, often involving advanced asymmetric synthesis techniques to ensure high enantiomeric purity.

The structural features of (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol make it an attractive scaffold for medicinal chemists. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, can enhance the bioavailability and potency of drug candidates. Additionally, the methoxy group contributes to hydrophobicity and can influence receptor interactions. The methyl substituent at the para position relative to the fluoro group further fine-tunes the electronic distribution across the aromatic system.

Current research in this area has highlighted the potential of fluorinated aromatic compounds in treating various diseases, including neurological disorders and cancer. Studies have demonstrated that fluorine atoms can increase the metabolic stability of drug molecules by resisting hydrolysis and oxidation. Furthermore, fluorine's high electronegativity can enhance binding interactions with biological targets, leading to improved drug efficacy. The combination of these properties in (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol suggests that it may exhibit significant therapeutic potential.

The methoxy group in this compound also plays a crucial role in its pharmacological profile. Methoxy-substituted aromatic compounds are frequently found in natural products and have been shown to possess a wide range of biological activities. For instance, methoxy groups can enhance solubility and improve membrane permeability, facilitating better absorption and distribution within the body. Additionally, methoxy groups can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

In terms of synthetic approaches, the preparation of (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol involves several key steps. One common strategy is to start with a fluorinated aromatic precursor and perform selective functionalization to introduce the methoxy and methyl groups at appropriate positions. Asymmetric reduction or resolution techniques are then employed to achieve the desired stereochemistry. These synthetic routes often require careful optimization to ensure high yields and purity.

Advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies can predict how (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol interacts with biological targets at the molecular level. These simulations help researchers identify potential binding sites and optimize drug design for improved efficacy and selectivity. Additionally, computational methods can aid in predicting metabolic pathways and potential side effects, which is crucial for drug development.

Preliminary biological evaluations of this compound have shown promising results in vitro. Studies have indicated that it may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic applications. However, further research is needed to fully elucidate its pharmacological profile and potential clinical utility. In vivo studies are essential for assessing its efficacy, safety, and pharmacokinetic properties.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The compound (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol exemplifies how structural innovation can lead to new therapeutic opportunities. By leveraging cutting-edge synthetic methods and computational tools, researchers can explore its full potential as a drug candidate.

In conclusion, (1S)-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2227708-74-7) is a structurally interesting molecule with significant pharmaceutical promise. Its unique combination of stereochemistry, functional groups, and electronic properties makes it a valuable scaffold for drug discovery efforts. Continued research into this compound will likely yield important insights into its biological activity and therapeutic potential.